Cas no 196700-62-6 (1-(5-Chloro-2,4-dimethoxyphenyl)urea)

• Product Name: 1-(5-Chloro-2,4-dimethoxyphenyl)urea
• CAS No: 196700-62-6
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 3083754
• PubChem ID: 262937
• Update Time: 2025-05-26

1-(5-Chloro-2,4-dimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2,4-dimethoxy-phenyl)-urea
• (5-chloro-2,4-dimethoxyphenyl)urea
• NSC-96975
• 1-(5-chloro-2,4-dimethoxyphenyl)urea
• N-(5-chloro-2,4-dimethoxyphenyl)urea
• AKOS000159452
• BS-4359
• NSC96975
• 2,4-DIMETHOXY-5-CHLORO PHENYL UREA
• CS-0333712
• SCHEMBL8118521
• 196700-62-6
• STL124159
• 1-(5-Chloro-2,4-dimethoxyphenyl)urea

• Inchi： 1S/C9H11ClN2O3/c1-14-7-4-8(15-2)6(3-5(7)10)12-9(11)13/h3-4H,1-2H3,(H3,11,12,13)
• InChI Key： BMJNXTCONYZHNQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)OC)NC(N)=O

Computed Properties

• Exact Mass: 230.0458199Da
• Monoisotopic Mass: 230.0458199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.6Ų

Additional information on 1-(5-Chloro-2,4-dimethoxyphenyl)urea

1-(5-Chloro-2,4-Dimethoxyphenyl)Urea: A Comprehensive Overview

The compound 1-(5-Chloro-2,4-dimethoxyphenyl)urea, identified by the CAS number 196700-62-6, is a significant chemical entity with diverse applications in various fields. This urea derivative has garnered attention due to its unique structural properties and potential biological activities. The molecule consists of a urea group attached to a substituted phenyl ring, specifically a 5-chloro-2,4-dimethoxyphenyl group, which contributes to its distinct chemical characteristics.

Recent studies have highlighted the importance of 1-(5-Chloro-2,4-dimethoxyphenyl)urea in medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the areas of anti-inflammatory and antitumor activity. The presence of the methoxy groups on the phenyl ring enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies.

In terms of synthesis, 1-(5-Chloro-2,4-dimethoxyphenyl)urea can be prepared through various methods, including the reaction of 5-chloro-2,4-dimethoxyaniline with cyanogen chloride or other suitable reagents. The choice of synthetic pathway depends on the desired purity and scale of production. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound.

The application of 1-(5-Chloro-2,4-dimethoxyphenyl)urea extends beyond pharmaceuticals. It has been investigated for its role in agrochemicals, particularly as a potential herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant growth pathways makes it a promising candidate for crop protection.

In addition to its practical applications, 1-(5-Chloro-2,4-dimethoxyphenyl)urea has been studied for its environmental impact. Research indicates that the compound exhibits moderate biodegradability under aerobic conditions, which is crucial for assessing its ecological safety. However, further studies are required to fully understand its long-term effects on ecosystems.

The structural versatility of 1-(5-Chloro-2,4-dimethoxyphenyl)urea also makes it a valuable tool in materials science. Its ability to form hydrogen bonds and participate in supramolecular interactions has led to its use in designing advanced materials such as stimuli-responsive polymers and self-healing materials.

In conclusion, 1-(5-Chloro-2,4-dimethoxyphenyl)urea, with its unique chemical properties and wide-ranging applications, continues to be a focal point in scientific research. As new findings emerge from ongoing studies, this compound is poised to play an even more significant role in various industries.